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Introduction

Anilazine is a triazine fungicide historically used to control a variety of fungal diseases on

crops, turf, and ornamental plants.[1][2][3][4] In a research context, particularly in drug

development and agricultural science, the preparation of accurate and stable stock solutions is

fundamental for obtaining reproducible experimental results. Anilazine is a white to tan

crystalline solid that is practically insoluble in water but shows moderate solubility in organic

solvents.[1][3][4][5][6] This document provides a standardized operating procedure for the safe

handling and preparation of Anilazine stock solutions, tailored for researchers, scientists, and

professionals in drug development.

Safety Precautions

Anilazine presents several handling hazards. It is classified as a severe eye irritant and a skin

irritant upon prolonged contact.[7][8] Inhalation of the powder can be fatal, and the compound

is very toxic to aquatic life with long-lasting effects.[7][8] Therefore, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses or goggles.[7][8] When handling the solid compound, a

NIOSH-approved respirator is required to prevent inhalation.[6][8]
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Ventilation: All handling of solid Anilazine and preparation of its solutions should be

performed inside a certified chemical fume hood.[8]

Spill Management: In case of a spill, dampen the solid material with 60-70% methanol,

transfer it to a sealed container for disposal, and wash the contaminated surfaces with a

methanol and then soap and water solution.[6]

Disposal: Dispose of waste materials in accordance with local, regional, and national

regulations. Avoid release into the environment.[7][8]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Anilazine relevant

to stock solution preparation.
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Property Value Source(s)

Molecular Formula C₉H₅Cl₃N₄ [5][9]

Molecular Weight 275.52 g/mol [4][9]

Appearance
White to tan crystalline

powder/solid
[1][2][3][5]

Melting Point 159-160 °C [2][4][5]

Aqueous Solubility Insoluble (<10 mg/L) [1][3][4][5]

Organic Solvents

Soluble in DMSO.[9]

Moderately soluble in other

organic solvents.[1][5]

Stability

Stable in neutral and slightly

acidic media.[1][6] Hydrolyzes

upon heating with alkalis.[6]

Incompatibilities

Oils and alkaline materials.[3]

[5][7] Slightly corrosive to

some metals.[5][7]

Powder Storage

Store at ambient temperature

in a dry, well-ventilated place

away from incompatible

materials.

Stock Solution Storage

Short-term (days to weeks): 0 -

4 °C, protected from light.[9]

Long-term (months): -20 °C,

protected from light.[9]

Experimental Protocol: Preparation of a 10 mM
Anilazine Stock Solution in DMSO
This protocol describes the preparation of 10 mL of a 10 mM Anilazine stock solution.

Adjustments can be made based on the desired concentration and volume.
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Materials

Anilazine powder (MW: 275.52 g/mol )

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

15 mL conical tube or volumetric flask

Analytical balance

Spatula

Micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Cryo-storage vials (amber or wrapped in foil)

Equipment

Chemical fume hood

Personal Protective Equipment (PPE) as specified in the safety section

Procedure

Calculate Required Mass:

Use the formula: Mass (g) = Concentration (M) x Volume (L) x Molecular Weight ( g/mol )

For 10 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L x 0.010 L x 275.52 g/mol = 0.027552 g = 2.76 mg

Weighing the Compound:

Perform this step in a chemical fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Don appropriate PPE, including a respirator.

Place a weigh boat on the analytical balance and tare it.

Carefully weigh out 2.76 mg of Anilazine powder and record the exact weight.

Dissolution:

Transfer the weighed Anilazine powder to a 15 mL conical tube or a 10 mL volumetric

flask.

Using a micropipette, add approximately 8 mL of DMSO to the tube.

Cap the tube securely and vortex vigorously for 1-2 minutes until the solid is completely

dissolved. A clear solution should be formed.

If dissolution is slow, brief sonication in a water bath may be used to facilitate the process.

Final Volume Adjustment:

Once the solid is fully dissolved, carefully add DMSO to bring the total volume to exactly

10 mL.

Invert the capped tube or flask several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in amber cryo-vials to avoid

repeated freeze-thaw cycles and exposure to light.

Label each vial clearly with the compound name ("Anilazine"), concentration (10 mM in

DMSO), preparation date, and your initials.

For short-term storage (up to a few weeks), store the aliquots at 0 - 4 °C.[9]

For long-term storage (months), store the aliquots at -20 °C.[9]

Workflow Visualization
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The following diagram illustrates the logical flow for the preparation of the Anilazine stock

solution.

Start

Step 1: Don PPE &
Work in Fume Hood

Step 2: Calculate
Required Mass

Step 3: Weigh
Anilazine Powder

Step 4: Add Solvent
(e.g., DMSO)

Step 5: Vortex / Sonicate
Until Dissolved

Step 6: Adjust to
Final Volume

Step 7: Aliquot into
Light-Protected Vials

Step 8: Store at
-20°C (Long-Term)

End
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Click to download full resolution via product page

Anilazine stock solution preparation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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